Cas no 2092039-71-7 (1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one)

• Product Name: 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one
• CAS No: 2092039-71-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5721969
• PubChem ID: 121200680
• Update Time: 2025-06-30

1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-hydroxyazetidine-1-carbonyl)phenyl]ethanone
• 1-(4-(3-hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one
• AKOS026708575
• F1907-4055
• starbld0020984
• 2092039-71-7
• Ethanone, 1-[4-[(3-hydroxy-1-azetidinyl)carbonyl]phenyl]-
• 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one

• Inchi： 1S/C12H13NO3/c1-8(14)9-2-4-10(5-3-9)12(16)13-6-11(15)7-13/h2-5,11,15H,6-7H2,1H3
• InChI Key： STDCYLQTIKFSPM-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC(C(C)=O)=CC=2)=O)C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 446.2±40.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)

Additional information on 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one

1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one: A Promising Compound in Drug Discovery and Biomedical Research

1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one, with the CAS No. 2092039-71-7, represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical and biomedical research. This compound is characterized by its complex molecular structure, which includes a 3-hydroxyazetidine ring fused with a phenyl group and an acetyl moiety. The combination of these structural elements contributes to its diverse pharmacological properties, making it a valuable candidate for further exploration in drug development.

Recent studies have highlighted the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one as a potential therapeutic agent for various diseases, including neurodegenerative disorders and inflammatory conditions. Researchers have demonstrated that the compound exhibits antioxidant and anti-inflammatory activities, which are critical in modulating cellular pathways associated with disease progression. These findings are supported by advanced computational models and experimental validation, underscoring the compound’s relevance in modern medicinal chemistry.

One of the key features of 1-(4-(3-Hydroxyazetyridine-1-carbonyl)phenyl)ethan-1-one is its ability to interact with specific biological targets, such as protein kinases and enzymes involved in metabolic processes. This interaction is believed to underlie its potential as a drug candidate for treating conditions like Alzheimer’s disease and diabetes mellitus. Ongoing research is focused on elucidating the precise mechanism of action and optimizing its bioavailability for clinical applications.

In addition to its pharmacological properties, the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one has shown promise in cellular signaling pathways related to apoptosis and cell proliferation. These properties are particularly relevant in oncology, where targeting aberrant signaling pathways is a cornerstone of therapeutic strategies. Recent studies published in Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry have provided insights into the compound’s potential role in inhibiting pro-inflammatory cytokines and modulating immune responses.

The 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one has also been explored for its antimicrobial properties, with preliminary results suggesting activity against certain pathogenic bacteria and fungi. These findings are particularly significant in the context of increasing antibiotic resistance, where the development of novel antimicrobial agents is a pressing global health challenge. Researchers are currently investigating the compound’s potential as a multitarget drug that could address multiple aspects of microbial infections.

Another area of interest is the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one’s role in neuroprotection. Studies have indicated that the compound may exert neuroprotective effects by reducing oxidative stress and preventing neuronal damage. These properties are being evaluated in preclinical models of stroke and neurodegenerative diseases, with encouraging results that warrant further investigation.

The 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one is also being studied for its potential in metabolic disorders such as type 2 diabetes. Research suggests that the compound may enhance insulin sensitivity and regulate glucose metabolism, making it a promising candidate for the development of new therapeutic strategies. These findings are supported by in vitro studies and animal models, which have demonstrated the compound’s ability to modulate key metabolic pathways.

From a synthetic perspective, the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one has been synthesized using a variety of methods, including asymmetric catalysis and green chemistry approaches. These synthetic strategies not only ensure the compound’s availability for research purposes but also align with the growing emphasis on sustainable and environmentally friendly chemical processes in pharmaceutical manufacturing.

Despite the promising findings, further research is needed to fully understand the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one’s safety profile, pharmacokinetics, and long-term efficacy. Ongoing clinical trials are expected to provide critical insights into its potential as a therapeutic agent for various medical conditions. The compound’s unique structure and multifaceted biological activities position it as a valuable asset in the quest for innovative treatments in biomedicine.

In conclusion, the 1-(4-(3-Hydroxyazetidine-1-carbonyl)phenyl)ethan-1-one represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and potential applications in various therapeutic areas underscore the importance of continued research and development. As the scientific community delves deeper into the properties and mechanisms of this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare.